(20S)-20-Hydroxypregna-4,6-dien-3-one (20S)-20-Hydroxypregna-4,6-dien-3-one
Brand Name: Vulcanchem
CAS No.: 15271-87-1
VCID: VC0095385
InChI: InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12-13,16-19,22H,6-11H2,1-3H3/t13-,16-,17+,18-,19-,20-,21+/m0/s1
SMILES: CC(C1CCC2C1(CCC3C2C=CC4=CC(=O)CCC34C)C)O
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol

(20S)-20-Hydroxypregna-4,6-dien-3-one

CAS No.: 15271-87-1

Natural Products

VCID: VC0095385

Molecular Formula: C21H30O2

Molecular Weight: 314.5 g/mol

(20S)-20-Hydroxypregna-4,6-dien-3-one - 15271-87-1

CAS No. 15271-87-1
Product Name (20S)-20-Hydroxypregna-4,6-dien-3-one
Molecular Formula C21H30O2
Molecular Weight 314.5 g/mol
IUPAC Name (8S,9S,10R,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12-13,16-19,22H,6-11H2,1-3H3/t13-,16-,17+,18-,19-,20-,21+/m0/s1
Standard InChIKey IQPNZLYVKOVQGH-RXRZZTMXSA-N
Isomeric SMILES C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=CC4=CC(=O)CC[C@]34C)C)O
SMILES CC(C1CCC2C1(CCC3C2C=CC4=CC(=O)CCC34C)C)O
Canonical SMILES CC(C1CCC2C1(CCC3C2C=CC4=CC(=O)CCC34C)C)O
PubChem Compound 22295897
Last Modified Nov 11 2021
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